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Compound of Interest

Compound Name: CCT365623 hydrochloride

Cat. No.: B606557

Essential Safety and Handling Guide for
CCT365623 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of CCT365623 hydrochloride, an orally active lysyl oxidase (LOX) inhibitor.
Adherence to these procedures is critical to ensure personnel safety and mitigate
environmental contamination. The toxicological properties of this compound have not been fully
characterized and it should be handled as a potentially hazardous substance.

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory to prevent
dermal, ocular, and respiratory exposure.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with nitrile

rubber gloves.

Provides a robust barrier

against direct skin contact.

Eye/Face Protection

Chemical safety goggles with a
snug fit. A face shield should
be worn over safety goggles

for splash protection.

Protects eyes from splashes or
fine particles. Offers an
additional layer of protection

for the entire face.

Body Protection

A disposable, long-sleeved,
back-closing chemical-

resistant laboratory coat.

Prevents contamination of

personal clothing.

Respiratory Protection

Use a dust mask or respirator
if handling large quantities or if
dust is generated. All
manipulations of the solid
compound and its solutions
should be conducted in a

certified chemical fume hood.

Minimizes the risk of inhaling

airborne particles.[1]

Operational and Disposal Plans

Handling:

o Handle in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation

of dust or fumes.[1]

¢ Avoid contact with skin, eyes, and clothing.[1]

e Wash hands thoroughly after handling.[1]

Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1][2]

e Protect from light.[1]
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 Recommended storage for the powder is -20°C for up to 3 years and at 4°C for up to 2
years.

o Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[3]
Disposal:

» Dispose of waste product and contaminated packaging in accordance with local, state, and
federal regulations.[1]

e Do not allow the product to enter drains.[1]

Experimental Protocols

Preparation of Stock Solutions:

For experimental use, CCT365623 hydrochloride can be dissolved in solvents like DMSO.
In Vitro Cell-Based Assays:

o Concentration: In MDA-MB-231 cells, concentrations ranging from 0-40 uM have been used.

[3]

o Effects: At these concentrations, CCT365623 has been shown to decrease the protein levels
of surface EGFR, pY1068 EGFR, pAKT, and MATNZ2, while increasing the protein levels of
PSMAD2.[3]

In Vivo Animal Studies:

e Animal Model: A mouse model of spontaneous breast cancer that metastasizes to the lungs
has been used.[3]

o Dosage and Administration: A dosage of 70 mg/kg was administered via oral gavage daily for
approximately 3 weeks.[3]

e Observed Effects: This regimen significantly reduced MATN2 protein levels in both primary
and metastatic lung tumors and was accompanied by the loss of EGFR from the plasma
membranes of the cells in both tumor types.[3]
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Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of CCT365623 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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